molecular formula C6H9ClO2 B2445533 Methyl 2-chloro-2-cyclopropylacetate CAS No. 139132-18-6

Methyl 2-chloro-2-cyclopropylacetate

Cat. No. B2445533
CAS RN: 139132-18-6
M. Wt: 148.59
InChI Key: HHJQXFNQWRDALU-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular formula of Methyl 2-chloro-2-cyclopropylacetate is C6H9ClO2. Its molecular weight is 148.59.

Scientific Research Applications

Synthesis of Biologically Important Heterocycles

Methyl 2-chloro-2-cyclopropylacetate has been used in the synthesis of biologically important heterocycles . This involves the advanced synthesis of methyl 2-chloro- and 2-bromo-2-cyclopropyledeneacetate .

Preparation of Amidines

Amidines can be easily prepared from corresponding nitriles which undergo Michael addition followed by domino transformation in the presence of triethyl amine .

Synthesis of Cyclobutene-Annelated Pyrimidinones

Cyclobutene-annelated pyrimidinones can be synthesized from these amidines . This process involves a reaction with phenyl vinyl sulfone to produce 6-sulfone substituted tetrahydroquinazolinones .

Synthesis of Tetrahydroquinazolinones

Tetrahydroquinazolinones can be synthesized by basic elimination of 6-sulfone substituted tetrahydroquinazolinones followed by hydrogenation .

Alkylation of Tetrahydroquinazolinones

The alkylation of tetrahydroquinazolinones can be achieved using a base such as n-BuLi .

Synthesis of 2-Amino Derivative of Tetrahydroquinazolinones

The 2-amino derivative of 5,6,7,8-tetrahydroquinazolinones can be synthesized by nucleophilic substitution of SMe group of the compound with different secondary amines .

Synthesis of Spirocyclopropane Analogue of Tadalafil

Methyl 2-chloro-2-cyclopropylacetate can be used in the synthesis of a spirocyclopropanated tryptophan methyl ester, which is a key intermediate in the synthesis of the spirocyclopropane analogue of Tadalafil .

Synthesis of Spirocyclopropaneoxazolines

Spirocyclopropaneoxazolines can be synthesized from Methyl 2-chloro-2-cyclopropylacetate . This involves the synthesis of spirocyclopropaneoxazolinecarboxylic acid and attempted transformation to oxazole or thiazole derivatives .

Safety and Hazards

The safety data sheet for a similar compound, Methyl 2-chloro-2-methylpropane, indicates that it is highly flammable and may cause drowsiness or dizziness . It’s important to handle such compounds with care, using appropriate personal protective equipment and following standard safety protocols .

properties

IUPAC Name

methyl 2-chloro-2-cyclopropylacetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9ClO2/c1-9-6(8)5(7)4-2-3-4/h4-5H,2-3H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHJQXFNQWRDALU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C(C1CC1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9ClO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

148.59 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-chloro-2-cyclopropylacetate

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